Cas no 100827-80-3 (7-(2-Carbomethoxyethyl)-5-(2-chlorophenyl)-thieno-1,4-diazepin-2-one)

• Product Name: 7-(2-Carbomethoxyethyl)-5-(2-chlorophenyl)-thieno-1,4-diazepin-2-one
• CAS No: 100827-80-3
• MF: C₁₇H₁₅ClN₂O₃S
• MW: 362.830601930618
• CID: 824042
• Update Time: 2025-10-28

7-(2-Carbomethoxyethyl)-5-(2-chlorophenyl)-thieno-1,4-diazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 7-(2-Carbomethoxyethyl)-5-(2-chlorophenyl)-thieno-1,4-diazepin-2-one
• LogP
• methyl 3-[5-(2-chlorophenyl)-2-oxo-3,4-dihydrothieno[2,3-e][1,4]diazepin-7-yl]propanoate
• 5-(2-Chlorophenyl)-2,3-dihydro-2-oxo-1H-thieno[2,3-e]-1,4-diazepine-7-propanoic Acid Methyl Ester

• Inchi： 1S/C17H15ClN2O3S/c1-23-15(22)7-6-10-8-12-16(11-4-2-3-5-13(11)18)19-9-14(21)20-17(12)24-10/h2-5,8H,6-7,9H2,1H3,(H,20,21)
• InChI Key： UHPPTVSGIOBODT-UHFFFAOYSA-N
• SMILES： c1(cc2C(c3c(Cl)cccc3)=NCC(=O)Nc2s1)CCC(=O)OC

Computed Properties

• Exact Mass: 362.04900

Experimental Properties

• Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.024 g/l) (25 º C),
• PSA: 99.49000
• LogP: 2.81730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 7-(2-Carbomethoxyethyl)-5-(2-chlorophenyl)-thieno-1,4-diazepin-2-one

7-(2-Carbomethoxyethyl)-5-(2-chlorophenyl)-thieno-1,4-diazepin-2-one: A Comprehensive Overview

The compound 7-(2-Carbomethoxyethyl)-5-(2-chlorophenyl)-thieno-1,4-diazepin-2-one (CAS No. 100827-80-3) is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of thieno-diazepines, which are known for their unique structural features and pharmacological properties. The molecule's structure incorporates a thieno ring system fused with a diazepine moiety, along with substituents that enhance its bioactivity and selectivity.

The thieno-1,4-diazepin-2-one core of this compound is a key structural element that contributes to its stability and reactivity. The presence of the 2-chlorophenyl group at position 5 introduces electronic effects that can influence the molecule's interaction with biological targets. Similarly, the 2-carbomethoxyethyl substituent at position 7 plays a crucial role in modulating the compound's solubility and permeability, which are critical factors in drug delivery.

Recent studies have highlighted the potential of 7-(2-Carbomethoxyethyl)-5-(2-chlorophenyl)-thieno-1,4-diazepin-2-one as a promising candidate for therapeutic applications. Researchers have explored its ability to inhibit specific enzymes and receptors involved in various disease pathways, such as inflammation and neurodegenerative disorders. The compound's unique combination of structural features allows it to interact with target proteins in a highly specific manner, making it a valuable tool in drug discovery.

One of the most notable advancements in the study of this compound involves its application in targeted drug delivery systems. Scientists have developed methods to enhance its bioavailability by modifying its substituents or incorporating it into nanocarriers. These innovations have significantly improved the compound's efficacy while reducing potential side effects.

Moreover, the synthesis of 7-(2-Carbomethoxyethyl)-5-(2-chlorophenyl)-thieno-1,4-diazepin-2-one has been optimized through advanced chemical techniques. Modern synthetic strategies now allow for higher yields and greater purity, ensuring that the compound meets stringent pharmaceutical standards. The use of green chemistry principles in its production has also minimized environmental impact, aligning with current sustainability goals.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles and metabolic stability. Preclinical studies have demonstrated its ability to cross biological barriers effectively, which is essential for treating conditions requiring systemic or localized therapeutic intervention.

The future outlook for 7-(2-Carbomethoxyethyl)-5-(2-chlorophenyl)-thieno-1,4-diazepin-2-one is highly promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential in treating a wide range of diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials.

In conclusion, 7-(2-Carbomethoxyethyl)-5-(2-chlorophenyl)-thieno-1,4-diazepin-2-one (CAS No. 100827-80-3) represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with recent research breakthroughs, positions it as a leading candidate for developing innovative therapeutic agents. As scientific understanding of this compound continues to grow, it holds the potential to make significant contributions to the field of medicine.